MS012

• Molecular Formula: C22H35N5O2
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C22H35N5O2/c1-5-6-7-8-11-23-22-25-18-15-20(29-4)19(28-3)14-17(18)21(26-22)24-16-9-12-27(2)13-10-16/h14-16H,5-13H2,1-4H3,(H2,23,24,25,26)
• InChIKey: ZYNUWSFRZCRKSN-UHFFFAOYSA-N

MS012: Selective GLP Lysine Methyltransferase Inhibitor for Research Procurement

MS012 (CAS: 2089617-83-2), also known as N2-hexyl-6,7-dimethoxy-N4-(1-methylpiperidin-4-yl)quinazoline-2,4-diamine, is a small-molecule inhibitor belonging to the quinazoline class of histone lysine methyltransferase (HKMT) modulators. It is a highly potent and selective inhibitor of G9a-like protein (GLP), also termed EHMT1, a lysine methyltransferase responsible for mono- and dimethylation of histone H3 at lysine 9 (H3K9me1/me2). The compound is structurally characterized by a quinazoline core with 6,7-dimethoxy substitution, an N4-(1-methylpiperidin-4-yl) group, and an N2-hexyl chain. MS012 exhibits an IC50 of 7 nM against GLP in biochemical assays and displays >140-fold selectivity for GLP over the closely related methyltransferase G9a [1]. Its high purity (>98% HPLC) and validated bioactivity make it a reliable tool compound for dissecting GLP-specific biological functions in epigenetic research .

GLP lysine methyltransferase inhibitor probe

Selective for GLP over closely related G9a methyltransferase

High-purity research tool (HPLC-verified)

Epigenetic mechanistic and functional studies

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source

MS012: Why G9a/GLP Dual Inhibitors or Less Selective Analogs Cannot Substitute

Generic substitution with pan-G9a/GLP dual inhibitors or alternative GLP-selective compounds is scientifically unjustified due to profound differences in selectivity profiles that directly impact experimental outcomes. GLP and G9a, while sharing ~80% sequence identity in their catalytic domains, exhibit distinct physiological and pathophysiological functions [1]. MS012's 140-fold selectivity for GLP over G9a is quantitatively superior to many close analogs, enabling precise dissection of GLP-specific biology without confounding G9a-mediated effects . Substituting MS012 with a dual inhibitor like UNC0642 (IC50 <2.5 nM for both targets) would ablate any ability to distinguish GLP-dependent from G9a-dependent mechanisms. Even among GLP-selective compounds, selectivity ratios vary dramatically—from ~34-fold (MS0124) to ~65-fold (MS3745)—and these differences can lead to divergent cellular phenotypes and dose-response relationships. Therefore, for experiments requiring unambiguous attribution of observed effects to GLP inhibition rather than G9a or other off-target methyltransferases, MS012 represents a uniquely validated, high-selectivity chemical probe that cannot be interchanged with alternative compounds without risking data misinterpretation [1].

! Pan-G9a/GLP dual inhibitors co-target both enzymes, confounding GLP-specific phenotype attribution.

! Alternative GLP-selective probes from different chemical series show differing selectivity windows; re-validation required.

! N2-substituent analogs (e.g., cyclopentyl instead of hexyl) shift isoform selectivity, limiting direct study transfer.

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source

MS012 Comparative Quantitative Evidence: Selectivity, Potency, and Structural Differentiation

MS012 vs. Dual G9a/GLP Inhibitors: Quantified Selectivity Advantage for GLP-Specific Studies

MS012 demonstrates 140-fold selectivity for GLP over G9a in biochemical assays, whereas the widely used dual inhibitor UNC0642 shows equivalent high potency (IC50 <2.5 nM) against both targets with less than 2-fold selectivity [1]. This quantitative difference means MS012 can be used at concentrations that fully inhibit GLP while leaving G9a activity largely intact, enabling clean target deconvolution .

GLP vs. G9a Selectivity

Head-to-head

140-fold vs. ~2-fold

Reported selectivity advantage supports GLP-specific assay context.

In vitro biochemical assay; peptide substrate.

Evidence Dimension	Selectivity ratio (GLP over G9a)
Target Compound Data	140-fold
Comparator Or Baseline	UNC0642: <2-fold
Quantified Difference	>138-fold difference
Conditions	In vitro biochemical methyltransferase assay with peptide substrate

Why This Matters

Procurement of MS012 rather than UNC0642 is essential for experiments requiring GLP-specific inhibition without confounding G9a activity.

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source

MS012 vs. MS0124: Quantified Potency and Selectivity Improvement

MS012 represents a significant optimization over its predecessor MS0124 within the same quinazoline series. MS012 exhibits an IC50 of 7 nM against GLP, a nearly 2-fold improvement over MS0124 (IC50 = 13±4 nM), and more importantly, a 140-fold selectivity for GLP over G9a compared to MS0124's 34-fold selectivity [1][2]. This >4-fold enhancement in selectivity ratio was achieved through structure-guided optimization of the N2-substituent, replacing a cyclopentyl group in MS0124 with a linear hexyl chain in MS012 [1].

Potency & Selectivity vs. MS0124

Head-to-head

IC50 7 nM / 140-fold vs. 13 nM / 34-fold

Reported improvement in potency and target discrimination.

N2-hexyl vs. N2-cyclopentyl substitution.

Evidence Dimension	GLP IC50 / Selectivity over G9a
Target Compound Data	IC50 = 7 nM; Selectivity = 140-fold
Comparator Or Baseline	MS0124: IC50 = 13±4 nM; Selectivity = 34-fold
Quantified Difference	IC50: ~1.9-fold improved; Selectivity: 4.1-fold improved
Conditions	In vitro biochemical methyltransferase assay; data from J Med Chem 2017

Why This Matters

Researchers transitioning from MS0124 to MS012 gain both enhanced potency and substantially improved target discrimination, reducing the required working concentration and off-target risk.

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source
• [2] MedChemExpress. MS0124 product datasheet. CAS: 1197196-63-6. Accessed 2026. View Source

MS012 vs. MS3748 and MS3745: Comparative Selectivity Among GLP-Selective Inhibitors

Within the broader landscape of GLP-selective inhibitors, MS012 maintains the highest reported selectivity ratio (140-fold) among validated chemical probes. The structurally distinct series that yielded MS3748 (IC50 = 5±2 nM, 59-fold selective) and MS3745 (IC50 = 4±1 nM, 65-fold selective) achieved improved absolute potency but with selectivity ratios less than half that of MS012 [1][2]. The choice of which compound to procure depends on whether absolute potency or maximal discrimination from G9a is prioritized for a given experimental design.

Selectivity Among GLP Probes

Cross-study

140-fold vs. 59-fold / 65-fold

Ranked highest selectivity ratio among tested probes.

Km-matched conditions; independent studies.

Evidence Dimension	GLP Selectivity Ratio
Target Compound Data	140-fold
Comparator Or Baseline	MS3748: 59-fold; MS3745: 65-fold
Quantified Difference	2.4-fold and 2.2-fold higher selectivity for MS012
Conditions	In vitro biochemical assays under Km-matched substrate/cofactor concentrations; data from independent studies

Why This Matters

For experiments where minimizing G9a cross-reactivity is paramount (e.g., genetic knockout validation or pathway-specific transcriptomics), MS012 offers the greatest safety margin against confounding off-target effects.

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source
• [2] Xiong Y, Li F, Babault N, Wu H, Dong A, Zeng H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Structure-activity relationship studies of G9a-like protein (GLP) inhibitors. Bioorg Med Chem. 2017 Aug 15;25(16):4414-4423. View Source

MS012 vs. UNC0638: Quantified Binding Affinity and Biochemical Differentiation

While UNC0638 is a potent dual G9a/GLP inhibitor with IC50 values of <15 nM (G9a) and 19±1 nM (GLP), its binding affinity for GLP is less favorable compared to MS012. MS012 binds GLP with a Kd of 46±15 nM, which is approximately 13-fold tighter than its binding to G9a (Kd = 610±68 nM) [1]. This biophysical measurement confirms that MS012's selectivity arises from differential binding thermodynamics, providing a quantitative basis for its improved target discrimination relative to balanced dual inhibitors like UNC0638 [2].

Binding Affinity Comparison

Cross-study

Kd GLP 46 nM, 13-fold vs. ~1.3-fold

Orthogonal binding data support thermodynamic selectivity context.

ITC/binding assays; UNC0638 comparator.

Evidence Dimension	Binding affinity (Kd) and selectivity
Target Compound Data	GLP Kd = 46±15 nM; G9a Kd = 610±68 nM; 13-fold selective
Comparator Or Baseline	UNC0638: GLP IC50 = 19±1 nM, G9a IC50 = <15 nM; <2-fold selective
Quantified Difference	>6.5-fold higher GLP vs. G9a binding selectivity for MS012
Conditions	Isothermal titration calorimetry (ITC) or similar binding assays

Why This Matters

The Kd data provide orthogonal, equilibrium-based validation of MS012's selectivity, supporting its use in long-duration cellular assays where thermodynamic binding parameters influence sustained target engagement.

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source
• [2] Anjiechem. UNC0638 product datasheet. CAS: 1255580-76-7. Accessed 2026. View Source

MS012 Structural Basis of Selectivity: Co-Crystal Structure Insights

The co-crystal structure of MS012 bound to the catalytic domain of G9a (PDB: 5TTF) reveals that the compound occupies the substrate binding pocket and establishes a network of interactions that are conserved between GLP and G9a [1]. Despite the high sequence identity in the active sites, the N2-hexyl substituent of MS012 engages in hydrophobic contacts that are subtly but critically more favorable in the GLP binding pocket, contributing to the 140-fold selectivity [2]. This structural insight explains why closely related analogs with different N2-substituents, such as MS0124 (N2-cyclopentyl), exhibit markedly lower selectivity ratios.

Structural Selectivity Basis

Class-level inference

N2-hexyl hydrophobic contacts

Atomic-level validation of substituent impact on selectivity.

PDB 5TTF; 1.72 Å resolution.

Evidence Dimension	Structural selectivity determinants
Target Compound Data	N2-hexyl chain provides 140-fold GLP/G9a selectivity
Comparator Or Baseline	Analog MS0124 with N2-cyclopentyl: 34-fold selectivity
Quantified Difference	N2-substituent difference yields 4.1-fold selectivity improvement
Conditions	X-ray crystallography at 1.72 Å resolution (PDB 5TTF)

Why This Matters

Procurement of MS012 is supported by atomic-level structural evidence that validates its unique selectivity profile, which cannot be assumed for other compounds lacking this specific N2-hexyl substituent.

• [1] RCSB PDB. 5TTF: Crystal structure of catalytic domain of G9a with MS012. Deposited 2016-11-03. View Source
• [2] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source

MS012 Procurement Use Cases: Where 140-Fold GLP Selectivity Drives Experimental Clarity

Dissecting GLP-Specific vs. G9a-Mediated Epigenetic Regulation

When investigating the distinct biological roles of GLP and G9a—two highly homologous lysine methyltransferases that form heterodimers—MS012's 140-fold selectivity enables clean pharmacological inhibition of GLP with minimal G9a cross-reactivity. This allows researchers to confidently attribute observed changes in H3K9me2 levels, gene expression, or cellular phenotypes to GLP-specific functions [1]. Dual inhibitors like UNC0642 cannot provide this level of target discrimination, as they potently inhibit both enzymes at similar concentrations .

Validation of Genetic Knockout or Knockdown Phenotypes

MS012 serves as an orthogonal chemical probe to validate phenotypes observed in GLP/EHMT1 genetic knockout or siRNA knockdown models. Because MS012 maintains >140-fold selectivity over G9a and was tested against a panel of 29 other methyltransferases [1], its use reduces the likelihood that observed effects stem from compensatory G9a upregulation or off-target methyltransferase inhibition, a common confounding issue with less selective chemical tools .

Structure-Activity Relationship (SAR) Studies and Lead Optimization

For medicinal chemistry programs targeting selective GLP inhibition, MS012 provides a benchmark compound with a well-characterized co-crystal structure (PDB: 5TTF) and quantifiable selectivity metrics [1]. The compound's N2-hexyl substitution and its impact on selectivity (140-fold vs. 34-fold for the N2-cyclopentyl analog MS0124) offer clear SAR guidance for optimizing next-generation inhibitors . Procuring MS012 as a reference standard ensures new analogs can be directly compared against a validated, high-selectivity control.

Epigenetic Drug Discovery for GLP-Implicated Pathologies

GLP dysregulation has been implicated in cancer, inflammatory diseases, and neuroregenerative disorders [1]. In preclinical drug discovery programs targeting these indications, MS012's 140-fold selectivity profile minimizes the risk of confounding G9a-mediated effects that could obscure the true therapeutic window or lead to misinterpretation of in vivo efficacy data . The compound's validated bioactivity and high purity (>98% HPLC) make it suitable for use as a positive control in high-throughput screening campaigns or as a reference inhibitor in cellular mechanism-of-action studies .

Application

Selection Property

Validation Focus

GLP/G9a pathway dissection studies

Isoform-selectivity context

H3K9me2 and gene expression attribution

Genetic model validation

Orthogonal chemical-probe selectivity

Phenotype confirmation with minimal MTase off-target activity

GLP inhibitor SAR and lead optimization

Co-crystallized reference compound

Selectivity benchmarking for novel analogs

GLP-implicated disease-model research

High-purity bioactive reference

Target engagement and cellular MoA verification

• [1] Xiong Y, Li F, Babault N, Dong A, Zeng H, Wu H, Chen X, Arrowsmith CH, Brown PJ, Liu J, Vedadi M, Jin J. Discovery of Potent and Selective Inhibitors for G9a-Like Protein (GLP) Lysine Methyltransferase. J Med Chem. 2017 Mar 9;60(5):1876-1891. View Source